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Executive Summary: The "Goldilocks" Threshold
Carboxyatractyloside (CAT) is the gold-standard inhibitor for the Adenine Nucleotide

Translocator (ANT) due to its nanomolar affinity and non-competitive binding nature.[1]

However, a common misconception is that "more is better" for complete inhibition.[1]

The Critical Technical Insight: CAT is a diterpenoid glycoside with amphiphilic properties. At

stoichiometric concentrations (approx. 1:1 with ANT dimers), it specifically locks ANT in the

cytosolic (c-state) conformation.[1] The Risk: At supra-stoichiometric concentrations (typically

>5-10 µM in isolated mitochondrial suspensions), CAT acts as a detergent, inducing non-
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specific membrane perturbation, inner mitochondrial membrane (IMM) permeabilization, and

pseudo-uncoupling that mimics the Mitochondrial Permeability Transition Pore (MPTP)

opening.[1]

This guide provides the protocol to determine the Minimal Inhibitory Concentration (MIC) for

your specific tissue type, ensuring specificity and data integrity.

Module 1: Mechanism of Action & Specificity
To optimize CAT, one must understand why it differs from Atractyloside (ATR) and Bongkrekic

Acid (BKA).[1]

CAT vs. ATR: ATR binds competitively with ADP. High cytosolic ADP can displace ATR,

leading to "leaky" inhibition.[1] CAT binds non-competitively with much higher affinity (

nM), effectively "locking" the door regardless of ADP concentration.[1]

The Target: CAT binds the ANT c-state (cytosolic facing), preventing the conformational shift

required to translocate ADP into the matrix.

Diagram 1: The ANT Conformational Lock
Visualization of CAT binding dynamics compared to physiological exchange.
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Figure 1:CAT locks ANT in the c-state, preventing the transition to the m-state required for ADP

import.[1] Unlike ATR, this lock is stable even in high ADP environments.[1]

Module 2: The Titration Protocol (Self-Validating
System)
Do not use a fixed concentration (e.g., 10 µM) from literature without validation. Mitochondrial

density varies by tissue (Heart > Liver > Brain).[1] You must titrate to find the stoichiometric

equivalence point.

Materials Required
Isolated Mitochondria (freshly prepared).

Respiration Buffer (e.g., 125 mM KCl based, with substrates like Glutamate/Malate).[1]

High-resolution Respirometer (Oxygraph or Seahorse XF).[1]

CAT Stock: 5 mM in water (Keep on ice).[1]

Step-by-Step Titration Workflow
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Step Action Technical Rationale

1 Establish State 3

Add mitochondria (0.5 mg/mL)

+ Substrates. Add ADP

(saturated, ~1-2 mM).[1]

Record State 3 respiration

rate.

2 Sequential Titration

Add CAT in small increments

(e.g., 0.5 nmol CAT / mg

protein per step). Wait 2 mins

between additions.

3 Monitor Slope

Observe the

consumption slope. It will

decrease linearly as ANT units

are blocked.

4 Identify Inflection

The slope will plateau at the

"State 4" rate (proton leak).

This is your Titer Point.

5 Calculate MIC

Plot Respiration Rate (%) vs.

[CAT]. The intersection with

State 4 is your stoichiometric

max.

Diagram 2: Optimization Logic Flow
Decision tree for determining the safe experimental window.
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Figure 2:Iterative titration prevents overdosing.[1] The goal is to reach State 4 respiration rates,

not zero oxygen consumption.

Module 3: Troubleshooting & FAQs
Scenario A: "I added CAT to my cells, but respiration
didn't drop."
Root Cause: Permeability Barrier.[1] CAT is a highly polar glycoside with multiple negative

charges (sulfate/carboxylate groups).[1] It cannot cross the intact plasma membrane of living

cells.

Solution: You must permeabilize the plasma membrane (e.g., Digitonin or Saponin) or use

isolated mitochondria.[1]

Note: If you need a cell-permeable ANT inhibitor, they are rare and non-specific.[1]

Bongkrekic Acid (BKA) is more lipophilic but still requires long incubations or

permeabilization for immediate effects.[1]

Scenario B: "My State 4 rate increased after adding
CAT."
Root Cause: The "Detergent Effect" (Off-Target).[1] You exceeded the MIC. High

concentrations of CAT perturb the lipid bilayer, causing a proton leak that mimics uncoupling.
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Correction: Repeat the titration. The correct concentration should bring State 3 down to

exactly State 4 (oligomycin-insensitive rate), never increase it.[1]

Scenario C: "Is CAT reversible?"
Technical Clarification: Practically, no. While theoretically non-covalent, the binding affinity (

~10 nM) is so high that it is effectively irreversible on the timescale of a standard experiment.
Unlike Atractyloside, you cannot wash it out easily or out-compete it with high ADP.[1]

Scenario D: "How do I store CAT?"
Protocol:

Dissolve in distilled water (pH ~7.0).

Store at -20°C.

Stability: CAT is sensitive to acidic pH (hydrolysis of the glycosidic bond). Never store in

acidic buffers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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